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Abstract
Morzid, with the molecular formula C8H16N3OPS, is an organophosphorus compound

featuring a morpholine ring and two aziridinyl groups. This technical guide provides a

comprehensive overview of its chemical and physical properties, alongside available biological

data. Morzid has been identified primarily as an insect chemosterilant and has been

investigated for its potential as an anticancer agent. Its mechanism of action is rooted in the

reactivity of the aziridinyl groups, which act as alkylating agents, cross-linking DNA and

disrupting cellular replication. This document summarizes the known data on Morzid, outlines

general experimental protocols for the synthesis and handling of similar compounds, and

discusses its potential applications and areas for further research.

Chemical and Physical Properties
Morzid, also known by its chemical name bis(1-aziridinyl)-morpholin-4-yl-sulfanylidene-λ⁵-

phosphane, is a synthetic compound with a molecular weight of 233.27 g/mol .[1] While

extensive experimental data on its physical properties are not readily available in the public

domain, a summary of its computed and known properties is presented below.

Table 1: Physicochemical Properties of Morzid
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Property Value Source

Molecular Formula C8H16N3OPS PubChem

Molecular Weight 233.27 g/mol [1]

CAS Number 2168-68-5 Echemi

IUPAC Name
bis(aziridin-1-yl)-morpholin-4-

yl-sulfanylidene-λ⁵-phosphane
PubChem

Synonyms

Morzid, OPSPA, Bis(1-

aziridinyl)morpholinophosphine

sulfide

[2]

Appearance
Not specified (likely a solid at

room temperature)
Inferred

Solubility Not specified

Melting Point Not specified

Boiling Point Not specified

Note: Experimentally determined values for solubility, melting point, and boiling point are not

available in the reviewed literature. These properties would need to be determined empirically.

Biological Activity and Mechanism of Action
Morzid's biological activity stems from the electrophilic nature of its two aziridinyl rings. This

structural motif is common to a class of compounds known as alkylating agents.

Chemosterilant Activity
Morzid has been primarily investigated for its efficacy as an insect chemosterilant. The

mechanism of action in insects involves the alkylation of DNA in the reproductive cells of male

insects, leading to sterility. This approach is a component of the Sterile Insect Technique (SIT),

a method of pest control.

Anticancer Potential
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Similar to other aziridine-containing compounds like Thiotepa, Morzid has been explored for its

potential as an antineoplastic agent.[3] The cytotoxic effects are attributed to its ability to cross-

link DNA strands, which inhibits DNA replication and transcription, ultimately inducing apoptosis

in rapidly dividing cancer cells.[4][5] The reactivity of the aziridine group is enhanced in acidic

environments, such as those often found in tumor microenvironments.[4]

Signaling Pathways
The primary signaling pathway affected by Morzid is the DNA damage response pathway.

Alkylation of DNA triggers a cascade of events involving proteins such as p53, which can lead

to cell cycle arrest and apoptosis. The specific downstream targets and the full scope of

signaling pathway modulation by Morzid are areas that require further investigation.

Diagram 1: Generalized DNA Alkylation and Apoptosis Pathway
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Caption: Generalized pathway of Morzid-induced cytotoxicity.

Experimental Protocols
Detailed, validated experimental protocols for the synthesis and biological evaluation of Morzid
are not readily available. However, based on the synthesis of structurally related compounds,

the following general methodologies can be proposed.

General Synthesis of Aziridinyl Phosphine Sulfides
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The synthesis of compounds like Morzid typically involves the reaction of a phosphoryl chloride

derivative with aziridine in the presence of a base to neutralize the HCl byproduct.

Diagram 2: Proposed Retrosynthetic Analysis of Morzid
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Caption: Proposed retrosynthetic pathway for Morzid.

General Protocol:

Reaction Setup: A solution of thiophosphoryl chloride (PSCl3) in an anhydrous, inert solvent

(e.g., dichloromethane, diethyl ether) is cooled in an ice-salt bath.

Addition of Morpholine: One equivalent of morpholine, dissolved in the same solvent, is

added dropwise to the cooled solution, followed by the addition of a tertiary amine base (e.g.,

triethylamine) to scavenge the generated HCl.

Formation of Intermediate: The reaction mixture is stirred at low temperature to form the

morpholinophosphorodichloridothioate intermediate.

Reaction with Aziridine: A solution containing two equivalents of aziridine and two

equivalents of the tertiary amine base in the same anhydrous solvent is then added dropwise

to the reaction mixture, maintaining the low temperature.

Workup and Purification: After the reaction is complete, the mixture is typically washed with

water and brine. The organic layer is dried over an anhydrous salt (e.g., MgSO4), filtered,

and the solvent is removed under reduced pressure. The crude product is then purified, for

example, by column chromatography.
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Safety Note: Aziridine and its derivatives are highly toxic and carcinogenic. All handling must be

performed in a well-ventilated fume hood with appropriate personal protective equipment.

In Vitro Cytotoxicity Assay (General Protocol)
To evaluate the anticancer potential of Morzid, a standard in vitro cytotoxicity assay, such as

the MTT or SRB assay, can be employed.

Diagram 3: General Workflow for In Vitro Cytotoxicity Assay
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Caption: Workflow for determining the IC50 of Morzid.

General Protocol:
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Cell Culture: Human cancer cell lines are cultured in appropriate media and conditions.

Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to

adhere overnight.

Compound Treatment: A stock solution of Morzid is serially diluted to various concentrations.

The cells are then treated with these dilutions.

Incubation: The plates are incubated for a specific period (e.g., 48 or 72 hours).

Viability Assay: A cell viability reagent (e.g., MTT, SRB) is added to each well, and the plates

are incubated according to the assay protocol.

Data Acquisition: The absorbance or fluorescence is measured using a plate reader.

Data Analysis: The results are used to generate a dose-response curve, from which the IC50

value (the concentration of the compound that inhibits cell growth by 50%) can be calculated.

Safety and Toxicology
Morzid is classified as a Group 3 carcinogen by the International Agency for Research on

Cancer (IARC), meaning it is "not classifiable as to its carcinogenicity to humans" due to limited

evidence.[2] However, given its structural similarity to other known carcinogens and its

mechanism of action as a DNA alkylating agent, it should be handled with extreme caution. It is

presumed to be toxic by ingestion, inhalation, and skin contact.

Conclusion and Future Directions
Morzid is a molecule of interest due to its demonstrated activity as an insect chemosterilant

and its potential as an anticancer agent. However, a significant lack of publicly available,

experimentally determined data hinders its further development. Future research should focus

on:

Comprehensive Physicochemical Characterization: Experimental determination of melting

point, boiling point, and solubility in various solvents.

Detailed Biological Evaluation: Quantitative assessment of its chemosterilant efficacy in

various insect species and its cytotoxic activity against a broad panel of human cancer cell
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lines to determine its IC50 values.

Mechanism of Action Studies: Elucidation of the specific DNA adducts formed and the

detailed signaling pathways modulated by Morzid.

Development of Validated Protocols: Establishment and publication of detailed and

reproducible protocols for its synthesis and biological assays.

This in-depth guide serves as a foundational resource for researchers and professionals

interested in Morzid, summarizing the current state of knowledge and highlighting the critical

areas for future investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1220271?utm_src=pdf-body
https://www.benchchem.com/product/b1220271?utm_src=pdf-body
https://www.benchchem.com/product/b1220271?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/3D-CAA16868/morzid/
https://inchem.org/documents/iarc/vol09/bis(1-aziridinyl)morpholin.html
https://inchem.org/documents/iarc/vol09/bis(1-aziridinyl)morpholin.html
https://pubmed.ncbi.nlm.nih.gov/950650/
https://pubmed.ncbi.nlm.nih.gov/950650/
https://www.mdpi.com/2072-6694/16/18/3123
https://www.benchchem.com/pdf/1_4_Bis_bis_1_aziridinyl_phosphinyl_piperazine_efficacy_compared_to_other_piperazine_derivatives.pdf
https://www.benchchem.com/product/b1220271#morzid-molecular-formula-c8h16n3ops-properties
https://www.benchchem.com/product/b1220271#morzid-molecular-formula-c8h16n3ops-properties
https://www.benchchem.com/product/b1220271#morzid-molecular-formula-c8h16n3ops-properties
https://www.benchchem.com/product/b1220271#morzid-molecular-formula-c8h16n3ops-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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